3-[1-(4-Methoxyphenyl)propan-2-ylamino]azepan-2-one

• IUPAC Name: 3-[1-(4-methoxyphenyl)propan-2-ylamino]azepan-2-one
• InChI: InChI=1S/C16H24N2O2/c1-12(11-13-6-8-14(20-2)9-7-13)18-15-5-3-4-10-17-16(15)19/h6-9,12,15,18H,3-5,10-11H2,1-2H3,(H,17,19)
• InChI Key: WWPLVGJTGXDBAY-UHFFFAOYSA-N
• Canonical SMILES: CC(CC1=CC=C(C=C1)OC)NC2CCCCNC2=O
• Molecular Formula: C16H24N2O2
• Molecular Weight: 276.37 g/mol

Description

3-[1-(4-Methoxyphenyl)propan-2-ylamino]azepan-2-one is an organic compound with a complex structure It is characterized by the presence of a methoxyphenyl group, a propan-2-ylamino group, and an azepan-2-one ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-[1-(4-Methoxyphenyl)propan-2-ylamino]azepan-2-one typically involves multiple steps. One common method starts with the reaction of 4-methoxyphenylacetone with an appropriate amine to form an intermediate. This intermediate is then subjected to cyclization reactions to form the azepan-2-one ring. The reaction conditions often require the use of catalysts and specific temperature and pressure settings to ensure the desired product is obtained with high yield and purity.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale batch or continuous flow processes. These methods are optimized for efficiency and cost-effectiveness, often utilizing automated systems for precise control of reaction parameters. The use of high-throughput screening and process optimization techniques ensures that the industrial production methods are both scalable and sustainable.

Chemical Reactions Analysis

Types of Reactions

3-[1-(4-Methoxyphenyl)propan-2-ylamino]azepan-2-one can undergo various types of chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert the compound into alcohols or amines.

Substitution: The methoxy group and other substituents can be replaced by other functional groups through nucleophilic or electrophilic substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate or chromium trioxide, reducing agents such as lithium aluminum hydride or sodium borohydride, and various nucleophiles or electrophiles for substitution reactions. The reaction conditions, including temperature, solvent, and pH, are carefully controlled to achieve the desired transformations.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or carboxylic acids, while reduction can produce alcohols or amines. Substitution reactions can introduce a wide range of functional groups, leading to diverse derivatives of the original compound.

Scientific Research Applications

3-[1-(4-Methoxyphenyl)propan-2-ylamino]azepan-2-one has several scientific research applications, including:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial, antiviral, and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases, including neurological disorders and metabolic conditions.

Industry: It is used in the development of new materials, such as polymers and coatings, due to its unique chemical properties.

Mechanism of Action

The mechanism of action of 3-[1-(4-Methoxyphenyl)propan-2-ylamino]azepan-2-one involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of its use.

Comparison with Similar Compounds

Similar Compounds

4-Methoxyphenylacetone: A precursor in the synthesis of 3-[1-(4-Methoxyphenyl)propan-2-ylamino]azepan-2-one, known for its use in organic synthesis.

1-(4-Methoxyphenyl)-2-propanone: Another related compound with similar structural features and chemical properties.

Uniqueness

This compound is unique due to the presence of the azepan-2-one ring, which imparts distinct chemical and biological properties